Cas no 306934-91-8 (5-(2-Pyridinyl)-2-thiophenecarbothioamide)

• Product Name: 5-(2-Pyridinyl)-2-thiophenecarbothioamide
• CAS No: 306934-91-8
• MF: C₁₀H₈N₂S₂
• MW: 220.313919067383
• MDL: MFCD02677740
• CID: 303569
• PubChem ID: 2776127
• Update Time: 2025-10-29

5-(2-Pyridinyl)-2-thiophenecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbothioamide,5-(2-pyridinyl)-
• 5-(2-Pyridinyl)-2-thiophenecarbothioamide
• 5-(PYRIDIN-2-YL)THIOPHENE-2-CARBOTHIOAMIDE
• 5-pyridin-2-ylthiophene-2-carbothioamide
• MFCD02677740
• CS-0316217
• 5-(2-pyridinyl)-2-thiophenecarbothioamide, AldrichCPR
• FT-0619601
• 5-(Pyridin-2-yl)thiophene-2-thiocarboxamide
• J-516139
• AKOS026675482
• 2-Thiophenecarbothioamide, 5-(2-pyridinyl)-
• DTXSID60379825
• PS-4235
• Oprea1_484118
• 306934-91-8

• MDL： MFCD02677740
• Inchi： 1S/C10H8N2S2/c11-10(13)9-5-4-8(14-9)7-3-1-2-6-12-7/h1-6H,(H2,11,13)
• InChI Key： VOYHCOULKKDLRP-UHFFFAOYSA-N
• SMILES： S1C(C(N)=S)=CC=C1C1C=CC=CN=1

Computed Properties

• Exact Mass: 220.01300
• Monoisotopic Mass: 220.01289061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 99.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 198 °C
• Boiling Point: 408.4±55.0 °C at 760 mmHg
• Flash Point: 200.8±31.5 °C
• Refractive Index: 1.701
• PSA: 99.24000
• LogP: 3.14460
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(2-Pyridinyl)-2-thiophenecarbothioamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(2-Pyridinyl)-2-thiophenecarbothioamide

5-(2-Pyridinyl)-2-thiophenecarbothioamide: A Comprehensive Overview

5-(2-Pyridinyl)-2-thiophenecarbothioamide, also known by its CAS registry number 306934-91-8, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring and a thiophene moiety, making it a promising candidate for various applications in drug discovery and material science.

The molecular structure of 5-(2-Pyridinyl)-2-thiophenecarbothioamide is notable for its conjugated system, which contributes to its electronic properties and reactivity. The pyridine ring, a six-membered aromatic ring with one nitrogen atom, is known for its stability and ability to participate in hydrogen bonding. The thiophene moiety, a five-membered aromatic ring with two sulfur atoms, adds flexibility and electron-donating capabilities to the molecule. This combination makes the compound highly versatile in chemical reactions and interactions.

Recent studies have explored the synthesis of 5-(2-Pyridinyl)-2-thiophenecarbothioamide through various routes, including condensation reactions and coupling techniques. These methods have been optimized to improve yield and purity, making the compound more accessible for research purposes. The synthesis process often involves the use of transition metal catalysts, such as palladium or copper complexes, which facilitate the formation of the desired product with high efficiency.

In terms of biological activity, 5-(2-Pyridinyl)-2-thiophenecarbothioamide has shown potential as an antioxidant and anti-inflammatory agent. Researchers have demonstrated that the compound can scavenge free radicals and inhibit pro-inflammatory enzymes, making it a promising candidate for treating conditions such as arthritis and neurodegenerative diseases. Furthermore, preliminary studies suggest that the compound may exhibit anticancer properties by inducing apoptosis in cancer cells while sparing healthy cells.

The pharmacokinetic profile of 5-(2-Pyridinyl)-2-thiophenecarbothioamide has also been investigated, revealing favorable absorption and bioavailability characteristics. This makes the compound suitable for oral administration, which is a significant advantage in drug development. Additionally, the compound has been found to have low toxicity in preclinical studies, further supporting its potential as a therapeutic agent.

In the field of material science, 5-(2-Pyridinyl)-2-thiophenecarbothioamide has been explored as a building block for constructing functional materials such as conductive polymers and sensors. Its unique electronic properties make it an ideal candidate for applications in organic electronics and optoelectronics.

The latest research on CAS No. 306934-91-8 also highlights its role in catalysis. The compound has been used as a ligand in homogeneous catalysis, facilitating various transformations such as cross-coupling reactions and enantioselective syntheses. Its ability to coordinate with metal centers enhances the efficiency and selectivity of these reactions, making it a valuable tool in modern catalytic processes.

In conclusion, 5-(2-Pyridinyl)-2-thiophenecarbothioamide, or CAS No. 306934-91-8, is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future research and development efforts.